N'-benzyl-N'-phenyl-2-(piperidin-1-yl)acetohydrazide

• Molecular Formula: C20H25N3O
• Molecular Weight: 323.4 g/mol
• IUPAC Name: N'-benzyl-N'-phenyl-2-piperidin-1-ylacetohydrazide
• InChI: InChI=1S/C20H25N3O/c24-20(17-22-14-8-3-9-15-22)21-23(19-12-6-2-7-13-19)16-18-10-4-1-5-11-18/h1-2,4-7,10-13H,3,8-9,14-17H2,(H,21,24)
• InChI Key: JWAHHLZNABIIDF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC(=O)NN(CC2=CC=CC=C2)C3=CC=CC=C3

Description

N’-benzyl-N’-phenyl-2-(piperidin-1-yl)acetohydrazide is a compound that belongs to the class of piperidine derivatives. Piperidine is a six-membered heterocyclic amine that is widely used as a building block in organic synthesis and medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-benzyl-N’-phenyl-2-(piperidin-1-yl)acetohydrazide typically involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through cyclization reactions involving amines and aldehydes or ketones, followed by reduction of the imine group.

Introduction of the Benzyl and Phenyl Groups: The benzyl and phenyl groups can be introduced through nucleophilic substitution reactions using appropriate benzyl and phenyl halides.

Formation of the Acetohydrazide Moiety: The acetohydrazide moiety can be formed by reacting the piperidine derivative with acetic acid hydrazide under suitable conditions.

Industrial Production Methods

Industrial production of N’-benzyl-N’-phenyl-2-(piperidin-1-yl)acetohydrazide may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This can include the use of continuous flow reactors and automated synthesis platforms to streamline the process .

Chemical Reactions Analysis

Types of Reactions

N’-benzyl-N’-phenyl-2-(piperidin-1-yl)acetohydrazide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced derivatives.

Substitution: Nucleophilic substitution reactions can be performed using nucleophiles such as amines or thiols to introduce new functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, anhydrous conditions.

Substitution: Amines, thiols, appropriate solvents, and catalysts.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

N’-benzyl-N’-phenyl-2-(piperidin-1-yl)acetohydrazide has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, such as antimicrobial, antiviral, and anticancer properties.

Medicine: Explored for its potential therapeutic applications, including as a drug candidate for various diseases.

Industry: Utilized in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of N’-benzyl-N’-phenyl-2-(piperidin-1-yl)acetohydrazide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, modulating their activity, and influencing cellular processes . The exact molecular targets and pathways involved depend on the specific biological context and the compound’s structure .

Comparison with Similar Compounds

Similar Compounds

N-benzyl-N-phenylpiperidine: Similar structure but lacks the acetohydrazide moiety.

N-phenylpiperidine: Similar structure but lacks the benzyl and acetohydrazide moieties.

N-benzylpiperidine: Similar structure but lacks the phenyl and acetohydrazide moieties.

Uniqueness

N’-benzyl-N’-phenyl-2-(piperidin-1-yl)acetohydrazide is unique due to the presence of both benzyl and phenyl groups along with the acetohydrazide moiety. This combination of functional groups imparts distinct chemical and biological properties to the compound, making it a valuable molecule for various applications .